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Compound of Interest

Compound Name: Basic Red 18

Cat. No.: B12370019 Get Quote

Introduction

Basic Red 18, also known as Cationic Red GTL (C.I. 11085), is a cationic monoazo dye widely

utilized in the textile industry for dyeing acrylic fibers.[1][2][3] Its molecular structure contains a

quaternary ammonium group, which imparts a positive charge in solution, allowing it to form

strong ionic bonds with the anionic functional groups present in acrylic and other modified

synthetic fibers.[2][3] This dye is known for producing a dark red shade with a yellowish light.

The high-temperature dyeing method, typically performed at 120-130°C under pressure, is

employed to enhance dye diffusion into the compact structure of synthetic fibers, ensuring deep

shades and superior color fastness. Basic Red 18 exhibits excellent stability at these high

temperatures, with its colored light remaining unchanged, making it suitable for this process.

These application notes provide a comprehensive overview and detailed protocols for the use

of Basic Red 18 in high-temperature dyeing applications for research and development

purposes.

Physicochemical and Dyeing Properties
Basic Red 18 is a dark red powder with specific properties that dictate its application in dyeing.

It is primarily used for dyeing acrylics but can also be applied to diacetate and acid-modified

polyester fibers.
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Property Value Source(s)

C.I. Name Basic Red 18

C.I. Number 11085

CAS Number 14097-03-1 / 25198-22-5

Molecular Formula C₁₉H₂₅Cl₂N₅O₂

Molecular Weight 426.34 g/mol

Chemical Class Single Azo Dye

Water Solubility 30 g/L (at 30-60°C)

Compatibility Value (K) 3

f Value 0.39

Mechanism of Dyeing on Acrylic Fibers
The dyeing of acrylic fibers with cationic dyes like Basic Red 18 is governed by an ion-

exchange mechanism. The process involves several key stages, which are initiated once the

dyeing temperature surpasses the glass transition temperature (Tg) of the acrylic fiber

(approximately 75-85°C).

Adsorption: The positively charged cationic dye molecules are attracted to the negatively

charged surface of the acrylic fiber in the aqueous dyebath.

Diffusion: As the temperature increases above the fiber's Tg, the polymer chains gain

mobility, opening up the fiber structure. This allows the adsorbed dye molecules to diffuse

from the surface into the amorphous regions of the fiber matrix.

Fixation: The cationic dye molecules form strong electrostatic bonds with the anionic

sulfonate (-SO₃⁻) or carboxylate (-COO⁻) groups that are incorporated into the acrylic

polymer chain as dye sites. This ionic bonding is responsible for the dye's fixation and

contributes to its good wet fastness properties.

Mechanism of Basic Red 18 dyeing on acrylic fiber.
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Color Fastness Properties
Fabrics dyed with Basic Red 18 generally exhibit good to excellent fastness properties, which

is critical for textile performance.

Fastness Test Rating (ISO) Source(s)

Light Fastness 6-7

Perspiration (Fading) 4-5

Perspiration (Staining) 5

Soaping (Fading) 4-5

Soaping (Staining) 5

Toxicological Considerations
For researchers in drug development and related fields, it is pertinent to note that Basic Red
18 is an azo dye. While highly effective for textiles, some azo dyes can be toxic or

carcinogenic. Studies have investigated the effects of Basic Red 18 on biological models,

indicating potential haemotoxicity. Therefore, appropriate handling, safety measures, and

effluent treatment are critical when working with this compound.

Protocols: High-Temperature Dyeing of Acrylic
Fabric
This section provides a detailed protocol for dyeing acrylic fabric with Basic Red 18 using a

laboratory-scale high-temperature dyeing apparatus.

Materials and Equipment
Substrate: Scoured and bleached acrylic fabric

Dye: Basic Red 18 (C.I. 11085)

Chemicals:
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Acetic Acid (Glacial)

Sodium Acetate

Cationic Retarder (e.g., polyquaternary ammonium compound)

Leveling Agent

Non-ionic detergent

Equipment:

Laboratory high-temperature beaker dyeing machine

Analytical balance

pH meter

Graduated cylinders and beakers

Stirring apparatus

Experimental Workflow Diagram
Experimental workflow for dyeing acrylic with Basic Red 18.

Detailed Protocol Steps
1. Pre-treatment (Scouring)

Prepare a scouring bath containing 1-2 g/L of a non-ionic detergent.

Wash the acrylic fabric in this bath at 60-70°C for 15-20 minutes to remove any impurities or

finishing agents.

Rinse the fabric thoroughly with hot water, followed by cold water.

Allow the fabric to dry completely before weighing for the dyeing process.

2. Dyebath Preparation
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Set the liquor ratio (the ratio of the weight of the dyeing liquor to the weight of the fabric),

typically between 10:1 and 20:1.

Calculate the required amounts of dye and auxiliaries based on the weight of fabric (owf). A

typical recipe is as follows:

Basic Red 18: 1.0% owf

Cationic Retarder: 2.0% owf

Leveling Agent: 0.5% owf

Sodium Acetate: 1.0 g/L

Acetic Acid: to achieve pH 4.5

Fill the dyeing vessel with the required volume of deionized water.

Add sodium acetate and the leveling agent, and stir until dissolved.

Separately, make a paste of the Basic Red 18 powder with a small amount of cold water,

then add hot water (around 60°C) to dissolve it completely.

Add the dissolved dye solution and the cationic retarder to the dyebath.

Adjust the final pH of the dyebath to 4.5 using acetic acid.

3. High-Temperature Dyeing Cycle

Place the dry acrylic fabric into the dyebath at approximately 60°C.

Seal the dyeing vessel and begin heating.

Raise the temperature from 60°C to 80°C at a rate of 2°C/minute.

From 80°C to 100°C, reduce the heating rate to 1°C/minute. This controlled ramp rate is

critical as the fiber passes through its glass transition temperature, preventing rapid, uneven

dye uptake.
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From 100°C to 120°C, the heating rate can be increased back to 1.5-2°C/minute.

Hold the temperature at 120°C for 30-60 minutes, depending on the desired shade depth.

After the holding phase, cool the bath down to 80°C at a controlled rate of 2°C/minute.

4. Post-Dyeing Treatment (Soaping)

Drain the dyebath and rinse the fabric with hot water.

Prepare a fresh bath with 1 g/L of non-ionic detergent.

Treat the dyed fabric in this soaping bath at 70°C for 15 minutes to remove any unfixed or

surface-adhered dye.

Rinse the fabric thoroughly with hot water and then cold water until the water runs clear.

Dry the fabric.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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